5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide
• InChI: InChI=1S/C16H15BrN2O4/c1-16(2)8-22-11-4-3-9(7-10(11)19-15(16)21)18-14(20)12-5-6-13(17)23-12/h3-7H,8H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: LALWUBDOIBNRGO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=C(O3)Br)NC1=O)C
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol
• CAS No.: 921842-67-3

Description

5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H15BrN2O4 and its molecular weight is 379.21. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Activity

A study focused on the development of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents, showcasing potent in vitro and in vivo activities against T. b. rhodesiense and P. falciparum. These compounds exhibit strong DNA affinities, highlighting their potential as leads for antiprotozoal drug development (Ismail et al., 2004).

Antibacterial Agents

Research into the synthesis and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones revealed a novel class of promising antibacterial agents. Compounds in this class displayed significant activity against S. aureus and B. subtilis without cytotoxic effects on mammalian cells, indicating their potential for therapeutic application (Palkar et al., 2017).

Development of Heterocyclic Compounds

A study on the synthesis, crystal structure, and photophysical properties of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate introduced a novel fused oxazapolycyclic skeleton. This compound exhibits strong blue emission in dichloromethane, suggesting applications in materials science and photophysical research (Petrovskii et al., 2017).

Mechanism of Action

Target of action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Therefore, it’s possible that “5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide” could also interact with multiple targets in the body.

Biochemical Analysis

Biochemical Properties

. Based on its structural similarity to other benzoxazepin compounds, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. These interactions could potentially influence biochemical reactions within the cell .

Molecular Mechanism

Future studies should aim to describe how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of different dosages of 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide in animal models, including any threshold effects and toxic or adverse effects at high doses, have not been studied yet .